Cas no 181953-59-3 (Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,4-dimethoxy-)

• Product Name: Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,4-dimethoxy-
• CAS No: 181953-59-3
• MF: C₂₆H₂₅NO₆
• MW: 447.47980761528
• CID: 6034104
• PubChem ID: 103667811
• Update Time: 2025-06-14

Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,4-dimethoxy-
• (R)-3-(2,4-DIMETHOXY-PHENYL)-3-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-PROPIONIC ACID
• AB35959
• EN300-658209
• 3-(2,4-dimethoxyphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 181953-59-3
• (S)-3-(2,4-DIMETHOXY-PHENYL)-3-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-PROPIONIC ACID
• AB35955

• Inchi： 1S/C26H25NO6/c1-31-16-11-12-21(24(13-16)32-2)23(14-25(28)29)27-26(30)33-15-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-13,22-23H,14-15H2,1-2H3,(H,27,30)(H,28,29)
• InChI Key： VFNKJIZSIZCUPV-UHFFFAOYSA-N
• SMILES： C1(C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CC(O)=O)=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 447.16818752g/mol
• Monoisotopic Mass: 447.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 685.5±55.0 °C(Predicted)
• pka: 4.41±0.10(Predicted)

Additional information on Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,4-dimethoxy-

Comprehensive Overview of Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,4-dimethoxy- (CAS No. 181953-59-3)

Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,4-dimethoxy-, with the CAS No. 181953-59-3, is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group ensures selective deprotection during synthesis, making it indispensable for researchers developing novel therapeutic peptides.

In recent years, the demand for peptide-based drugs has surged due to their high specificity and low toxicity. This trend has propelled interest in compounds like Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,4-dimethoxy-, as they enable the efficient production of complex peptides. Researchers frequently search for "Fmoc-protected amino acids applications" or "CAS 181953-59-3 solubility," highlighting the need for detailed technical data. The compound's 2,4-dimethoxy substituents further enhance its stability and reactivity, making it a preferred choice for challenging synthetic routes.

The compound's role in drug discovery is underscored by its compatibility with automated peptide synthesizers. Laboratories often inquire about "best practices for handling Fmoc-amino acids" or "181953-59-3 storage conditions," reflecting its practical significance. Proper storage at -20°C under inert atmosphere is recommended to maintain its integrity. Additionally, its UV-active Fmoc group allows for easy monitoring during purification, a feature highly valued in high-throughput screening.

From an industrial perspective, Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,4-dimethoxy- is pivotal in producing GPCR-targeting peptides, a hot topic in oncology and metabolic disease research. Searches like "CAS 181953-59-3 supplier" or "Fmoc-AA analogs for peptide libraries" dominate academic and commercial queries. The compound’s high purity grades (≥95%) ensure reproducibility in critical studies, aligning with stringent regulatory requirements for preclinical development.

Emerging applications in bioconjugation and prodrug design have further expanded its utility. For instance, its β-amino acid backbone facilitates the creation of peptidomimetics resistant to enzymatic degradation. This addresses frequent search terms such as "improving peptide half-life with modified amino acids." Moreover, the 2,4-dimethoxybenzene moiety offers electron-rich aromatic interactions, useful in designing targeted drug delivery systems.

Environmental and safety considerations are also paramount. While not classified as hazardous, users often seek "181953-59-3 MSDS" or "eco-friendly peptide synthesis." The compound’s minimal ecological impact and compatibility with green chemistry principles (e.g., reduced solvent use in SPPS) resonate with sustainable research goals. This aligns with global trends toward green pharmaceuticals, a frequently discussed topic in scientific forums.

In summary, Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,4-dimethoxy- (CAS No. 181953-59-3) is a cornerstone in modern peptide science. Its versatility in drug development, coupled with user-driven inquiries about "Fmoc-AA stability" or "cost-effective peptide building blocks," underscores its enduring relevance. As peptide therapeutics continue to evolve, this compound will remain a critical tool for innovators addressing unmet medical needs.